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Compound of Interest

Compound Name: 1,3,5-Triethylbenzene

Cat. No.: B086046

A Technical Guide to the Physical Properties of
1,3,5-Triethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the key physical properties of 1,3,5-
Triethylbenzene (CAS No: 102-25-0), a significant aromatic hydrocarbon. The focus is on its
boiling point and density, presenting validated data from multiple sources and outlining the
standard experimental protocols for their determination.

Core Physical Properties

1,3,5-Triethylbenzene is a colorless, flammable liquid that is practically insoluble in water but
soluble in organic solvents like ethanol and diethyl ether.[1][2][3] Its key physical characteristics
are essential for its application in chemical synthesis, including its use as a supramolecular
template and in the creation of di- and trinucleating ligands.[3]

The following table summarizes the experimentally determined and literature-reported values
for the boiling point and density of 1,3,5-Triethylbenzene.
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Physical Property Value Conditions Source(s)
Boiling Point 215 °C at 1 atm [1112113114]
216 °C at 1 atm [5][6]

Density 0.862 g/cm?3 - [1][5]
0.862 g/mL at 25 °C [3][4]

0.861 g/mL at 20 °C [6]

Molecular Formula Ci2H1s - [21[71[8]
Molecular Weight 162.27 g/mol - 516171

Experimental Protocols

The determination of physical properties such as boiling point and density requires precise and
standardized methodologies to ensure accuracy and reproducibility.

The capillary method (also known as the Siwoloboff method) is a common and efficient
technique for determining the boiling point of a small quantity of a liquid organic compound.[9]
[10][11]

Apparatus:

e Thiele tube or an aluminum heating block

o Thermometer (calibrated, appropriate range)

o Small test tube (fusion tube)

e Capillary tube (sealed at one end)

e Heat source (Bunsen burner or heating mantle)

 Liquid for heat bath (e.g., silicone oil, paraffin) if using a Thiele tube

Procedure:
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o Sample Preparation: Place a small amount (a few milliliters) of 1,3,5-Triethylbenzene into
the fusion tube.[12]

o Capillary Insertion: Take a capillary tube that has been sealed at one end. Place the open
end down into the liquid in the fusion tube.[11][12]

e Assembly: Attach the fusion tube to the thermometer using a rubber band or wire, ensuring
the sample is level with the thermometer bulb.

» Heating: Place the entire assembly into the Thiele tube or aluminum block.[12] Begin heating
gently and uniformly.[13]

» Observation: As the temperature rises, air trapped in the capillary tube will be expelled. Upon
reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the
open end of the capillary tube.

o Recording Temperature: Note the temperature when this steady stream of bubbles is
observed. Remove the heat source and allow the apparatus to cool slowly. The temperature
at which the bubbling ceases and the liquid begins to enter the capillary tube is the boiling
point of the substance.[11]

» Verification: For accuracy, the process can be repeated. The boiling point is the average of
the temperatures recorded during the heating and cooling phases.

The density of a liquid can be accurately determined using several methods, with pycnometers
and digital density meters being standard in research settings.

Apparatus:

e Pycnometer (e.g., Bingham pycnometer) or a digital density meter

e Analytical balance (precision of £0.0001 g)

o Thermostatic bath to maintain a constant temperature (e.g., 20 °C or 25 °C)

Procedure (Using a Pycnometer):
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e Cleaning and Calibration: Thoroughly clean and dry the pycnometer. Determine and record
its empty mass (m_pyc).

o Water Mass: Fill the pycnometer with deionized, degassed water and place it in the
thermostatic bath until it reaches thermal equilibrium (e.g., 20 °C). Adjust the water volume to
the pycnometer's calibration mark, dry the exterior, and record the mass (m_pyc+water).

o Sample Mass: Empty and dry the pycnometer completely. Fill it with 1,3,5-Triethylbenzene,
allow it to reach thermal equilibrium in the bath, adjust the volume to the mark, dry the
exterior, and record the mass (m_pyc+sample).

o Calculation:

[e]

Calculate the mass of the water: m_water = (m_pyc+water) - m_pyc.

[e]

Calculate the volume of the pycnometer at the specified temperature: V_pyc = m_water /
p_water (where p_water is the known density of water at that temperature).

[e]

Calculate the mass of the sample: m_sample = (m_pyc+sample) - m_pyc.

o

Calculate the density of the sample: p_sample = m_sample / V_pyc.

Visualization of Experimental Workflow

The logical flow for characterizing a chemical substance like 1,3,5-Triethylbenzene involves
sample preparation followed by parallel or sequential property measurements.
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Caption: Workflow for determining the boiling point and density of 1,3,5-Triethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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